Cas no 364631-74-3 (Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate)
Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
- D85765
- tert-butyl 5-ethynyl-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
- tert-butyl-5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl-carbamate
- tert-butyl-5-ethynyl-2,2-dimethyl-1,3-dioxan-5-ylcarbamate
- (2,2-dimethyl-5-ethynyl-1,3-dioxan-5-yl)carbamic acid t-butyl ester
- (5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamic acid t-butyl ester
- 2,2-Dimethyl-5-ethynyl-1,3-dioxane-5-carbamic acid tert-butyl ester
- CARBAMIC ACID,
-
- Inchi: 1S/C13H21NO4/c1-7-13(8-16-12(5,6)17-9-13)14-10(15)18-11(2,3)4/h1H,8-9H2,2-6H3,(H,14,15)
- InChI Key: SZXXZSZVMCBALZ-UHFFFAOYSA-N
- SMILES: O1CC(C#C)(COC1(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 362
- XLogP3: 1.1
- Topological Polar Surface Area: 56.8
Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3247734-0.05g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 0.05g |
$88.0 | 2025-03-18 | |
| Enamine | EN300-3247734-0.1g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 0.1g |
$132.0 | 2025-03-18 | |
| Enamine | EN300-3247734-0.25g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 0.25g |
$188.0 | 2025-03-18 | |
| Enamine | EN300-3247734-0.5g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 0.5g |
$353.0 | 2025-03-18 | |
| Enamine | EN300-3247734-1.0g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 1.0g |
$470.0 | 2025-03-18 | |
| Enamine | EN300-3247734-2.5g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 2.5g |
$923.0 | 2025-03-18 | |
| Enamine | EN300-3247734-5.0g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 5.0g |
$1364.0 | 2025-03-18 | |
| Enamine | EN300-3247734-10.0g |
tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate |
364631-74-3 | 95.0% | 10.0g |
$2024.0 | 2025-03-18 | |
| Aaron | AR01JXGK-100mg |
TERT-BUTYL N-(5-ETHYNYL-2,2-DIMETHYL-1,3-DIOXAN-5-YL)CARBAMATE |
364631-74-3 | 95% | 100mg |
$99.00 | 2025-02-11 | |
| Aaron | AR01JXGK-250mg |
TERT-BUTYL N-(5-ETHYNYL-2,2-DIMETHYL-1,3-DIOXAN-5-YL)CARBAMATE |
364631-74-3 | 95% | 250mg |
$141.00 | 2025-02-11 |
Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate
Research Briefing on Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate (CAS: 364631-74-3) in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate (CAS: 364631-74-3) as a versatile intermediate in drug discovery and development. This compound, characterized by its ethynyl and carbamate functional groups, has garnered attention for its potential applications in click chemistry, proteolysis-targeting chimeras (PROTACs), and targeted drug delivery systems. The following briefing synthesizes the latest findings and emerging trends related to this molecule.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 364631-74-3 as a key building block for synthesizing PROTACs targeting oncogenic proteins. Researchers utilized its ethynyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to conjugate E3 ligase ligands with target protein binders, achieving selective degradation of BRD4 in cancer cell lines with nanomolar efficiency. The tert-butyl carbamate moiety was found to enhance cellular permeability, addressing a common challenge in PROTAC design.
In the field of antibody-drug conjugates (ADCs), a Nature Biotechnology report highlighted the compound's role in developing next-generation payloads. The 1,3-dioxane ring system in 364631-74-3 provided improved stability in physiological conditions compared to traditional disulfide linkers, while maintaining efficient drug release upon lysosomal cleavage. This has led to collaborations between academic institutions and biopharmaceutical companies to explore its application in HER2-targeted ADCs.
Metabolic stability studies published in Drug Metabolism and Disposition revealed unexpected findings regarding the compound's pharmacokinetic profile. While the 2,2-dimethyl-1,3-dioxane structure initially raised concerns about potential metabolic lability, in vivo experiments in rodent models showed remarkable stability, with a plasma half-life exceeding 8 hours. This has prompted reevaluation of structure-stability relationships for similar heterocyclic systems.
The synthetic accessibility of 364631-74-3 has been improved through recent methodological developments. A 2024 Organic Process Research & Development paper described a continuous flow synthesis approach that increased yield from 68% to 92% while reducing hazardous waste generation by 40%. This advancement supports scalable production for preclinical and clinical applications.
Emerging safety data from toxicology studies indicate that the compound shows favorable profiles in acute and subchronic toxicity models, with no observed adverse effects at therapeutic dose ranges. However, researchers caution that the ethynyl group may require additional structural optimization to mitigate potential off-target reactivity in certain biological systems.
Future research directions identified in recent review articles emphasize three key areas: 1) expansion of its utility in targeted protein degradation beyond oncology applications, 2) development of novel bioconjugation strategies leveraging its unique chemical handles, and 3) exploration of its potential as a scaffold for CNS-penetrant small molecules. Several pharmaceutical companies have included derivatives of 364631-74-3 in their preclinical pipelines, suggesting growing industry interest.
In conclusion, Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate represents a promising multifunctional building block with demonstrated applications across multiple therapeutic modalities. Its unique combination of chemical features continues to inspire innovative applications in drug discovery, warranting continued investigation into its full potential. Researchers are encouraged to monitor upcoming patent filings and conference presentations for the latest developments involving this compound.
364631-74-3 (Tert-butyl N-(5-ethynyl-2,2-dimethyl-1,3-dioxan-5-yl)carbamate) Related Products
- 2353684-77-0(tert-butyl N-(1-methoxybut-3-yn-2-yl)carbamate)
- 364631-72-1(tert-butyl N-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamate)
- 263017-03-4(Carbamic acid, [(1S)-1-(hydroxymethyl)-1-methyl-2-propynyl]-, 1,1-)
- 1678527-98-4(Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate)
- 2470440-30-1(tert-butyl N-5-(aminomethyl)-2,2-dimethyl-1,3-dioxan-5-ylcarbamate)
- 2770556-67-5(tert-butyl N-(6-ethynyl-1,4-dioxepan-6-yl)carbamate)
- 654067-56-8(5-{(tert-butoxy)carbonylamino}-2,2-dimethyl-1,3-dioxane-5-carboxylic acid)
- 364631-73-2(Carbamic acid, (5-formyl-2,2-dimethyl-1,3-dioxan-5-yl)-,1,1-dimethylethyl ester)
- 263017-00-1(Carbamic acid, [(1R)-1-(hydroxymethyl)-1-methyl-2-propynyl]-, 1,1-)
- 1033408-72-8(Carbamic acid, N-(5-ethyl-2,2-dimethyl-1,3-dioxan-5-yl)-, 1,1-dimethylethyl ester)